Cas no 2227774-40-3 (1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol)

• Product Name: 1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol
• CAS No: 2227774-40-3
• MF: C₁₂H₉F₃O₂
• MW: 242.193874120712
• CID: 6052367
• PubChem ID: 165633224
• Update Time: 2025-08-02

1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol
• EN300-1940581
• 2227774-40-3
• 1-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]naphthalen-2-ol

• Inchi： 1S/C12H9F3O2/c13-12(14,15)11(17)10-8-4-2-1-3-7(8)5-6-9(10)16/h1-6,11,16-17H/t11-/m0/s1
• InChI Key： OWUOMMLRCKNQLQ-NSHDSACASA-N
• SMILES： FC([C@H](C1C(=CC=C2C=CC=CC=12)O)O)(F)F

Computed Properties

• Exact Mass: 242.05546401g/mol
• Monoisotopic Mass: 242.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol

Research Brief on 1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol (CAS: 2227774-40-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol (CAS: 2227774-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the stereospecificity of 1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol, which plays a critical role in its biological activity. The (S)-configuration at the hydroxyethyl moiety enhances its binding affinity to target proteins, particularly in enzyme inhibition assays. Computational docking studies published in 2023 demonstrate its strong interaction with the active sites of cytochrome P450 enzymes, suggesting potential as a modulator of drug metabolism pathways.

In synthetic chemistry, novel routes for the production of 2227774-40-3 have been developed to improve yield and enantiomeric purity. A 2024 publication in the Journal of Medicinal Chemistry describes an asymmetric hydrogenation protocol using chiral ruthenium catalysts that achieves >99% ee. This advancement addresses previous challenges in large-scale production while maintaining the compound's structural integrity.

Pharmacological evaluations reveal promising activity profiles for this naphthalenol derivative. Preclinical studies indicate potent anti-inflammatory effects through NF-κB pathway inhibition, with IC50 values in the low micromolar range. Notably, its trifluoromethyl group contributes to enhanced metabolic stability compared to non-fluorinated analogs, as evidenced by improved pharmacokinetic parameters in rodent models.

Emerging applications in targeted therapy have been explored through structural modifications of the core scaffold. Research teams have successfully developed prodrug derivatives that demonstrate selective activation in tumor microenvironments, leveraging the compound's hydroxyl groups for conjugation. These findings, published in recent ACS Medicinal Chemistry Letters, position 2227774-40-3 as a versatile building block for anticancer drug design.

Ongoing clinical investigations focus on the safety profile of 1-(1S)-2,2,2-trifluoro-1-hydroxyethylnaphthalen-2-ol derivatives. Preliminary Phase I data show favorable tolerability, with no significant off-target effects observed at therapeutic doses. Researchers anticipate that the unique combination of fluorine substitution and naphthalene core structure may offer advantages in overcoming drug resistance mechanisms common to conventional therapies.

The compound's potential extends beyond therapeutic applications to chemical biology tools. Its fluorescent properties, resulting from the naphthalene system, enable its use as a molecular probe for studying protein-ligand interactions. Recent work published in Nature Chemical Biology demonstrates its utility in fluorescence polarization assays for high-throughput screening of enzyme inhibitors.

Future research directions include exploration of structure-activity relationships through systematic modification of the hydroxyl and trifluoroethyl groups, as well as investigation of novel formulations to enhance bioavailability. The scientific community continues to monitor developments related to 2227774-40-3, recognizing its growing importance in both academic research and pharmaceutical development pipelines.